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Compound of Interest

Compound Name:
4-Methoxy-3-

(phenoxymethyl)benzaldehyde

CAS No.: 438531-11-4

Cat. No.: B410892

Get Quote

Technical Guide: Solubility Profile & Characterization of 4-Methoxy-3-
(phenoxymethyl)benzaldehyde

CAS Number: 438531-11-4 Molecular Formula: C₁₅H₁₄O₃ Molecular Weight: 242.27 g/mol [1]

[2][3][4][5]

Executive Summary & Chemical Identity
4-Methoxy-3-(phenoxymethyl)benzaldehyde is a specialized intermediate characterized by a

benzaldehyde core substituted with a methoxy group at the para position and a bulky

phenoxymethyl group at the meta position.[1][2][3][4][5] Unlike simpler analogs like

anisaldehyde or vanillin, the inclusion of the phenoxymethyl moiety significantly increases the

molecule's lipophilicity and molecular volume, drastically altering its solubility profile.[1][2][3][5]

[6]

This guide provides a technical analysis of its solubility behavior, derived from structure-

property relationships (SPR) and functional group analysis, alongside rigorous protocols for
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experimental determination.[1][2][3][4][5][6]

Structural Analysis & Solubility Implications
Lipophilicity (LogP): The estimated LogP is in the range of 3.2 – 3.8.[2][3][4][5][6] The

addition of the second phenyl ring (via the ether linkage) makes this compound significantly

more hydrophobic than 4-methoxybenzaldehyde (LogP ~1.76).[2][3][4][5][6]

Hydrogen Bonding:

Acceptors: 3 (Aldehyde carbonyl, two ether oxygens).[2][3][4][5][6]

Donors: 0.[1][2][3][4][5][6][7][8]

Implication: The lack of H-bond donors renders it insoluble in water but highly soluble in

aprotic polar solvents and chlorinated hydrocarbons.[1][2][3][4][5]

Lattice Energy: The presence of two aromatic rings allows for

-

stacking interactions in the solid state, potentially requiring moderate heat to dissolve in
protic solvents like ethanol.[1][2][3][4][5][6]

Solubility Profile (Predicted)
The following matrix categorizes solvent compatibility based on the compound’s polarity and

dielectric requirements.
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Solvent Class
Representative
Solvents

Predicted Solubility Technical Notes

Chlorinated

Hydrocarbons

Dichloromethane

(DCM), Chloroform
High

Primary choice for

extraction and initial

dissolution.[1][2][3][4]

[5] The high

polarizability of DCM

interacts well with the

aromatic systems.[1]

[2][3][4][5][6]

Polar Aprotic
DMSO, DMF, THF,

Ethyl Acetate
High

Excellent for reaction

media.[1][2][4][5][6]

DMSO is

recommended for

biological assays,

though recovery can

be difficult.[1][2][4][5]

[6]

Polar Protic (Alcohols)
Methanol, Ethanol,

Isopropanol
Moderate

Likely exhibits steep

temperature-

dependent solubility

(soluble hot, less

soluble cold), making

these ideal

recrystallization

solvents.[1][3][4][5][6]

Non-Polar

Hydrocarbons

Hexane, Heptane,

Cyclohexane
Low / Insoluble

Acts as an anti-

solvent.[1][2][4][5][6]

Useful for precipitating

the compound from

DCM or Ethyl Acetate

solutions.[1][2][3][4][5]

[6]
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Aqueous Media
Water, PBS Buffer (pH

7.[2][3][4][5][6]4)
Insoluble

< 0.1 mg/mL

predicted.[2][3][4][5][6]

Requires co-solvents

(e.g., DMSO) or

cyclodextrin

complexation for

aqueous formulations.

[2][3][4][5][6]

Experimental Protocols
Since specific batch-to-batch physical properties can vary (polymorphism), empirical

determination is required for critical applications.[1][2][3][4][5]

Protocol A: Kinetic Solubility Determination (Shake-
Flask Method)
For determining the saturation limit in a specific solvent.[1][2][3][4][5][6]

Reagents: HPLC-grade solvent, 4-Methoxy-3-(phenoxymethyl)benzaldehyde (Solid).[1][2][3]

[4][5] Equipment: Orbital shaker, Centrifuge, HPLC-UV or UV-Vis Spectrophotometer.

Preparation: Weigh 20 mg of the compound into a 4 mL glass vial.

Solvent Addition: Add 1.0 mL of the target solvent.[1][2][3][4][5][6]

Equilibration: Cap the vial and agitate on an orbital shaker (200 rpm) at 25°C for 24 hours.

Note: If the solid dissolves completely, add more solid until a visible precipitate remains

(saturation).[2][3][4][5][6]

Separation: Centrifuge the suspension at 10,000 rpm for 10 minutes to pellet undissolved

solid.

Quantification:
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Remove the supernatant and dilute (typically 1:100 or 1:1000) with mobile phase (e.g.,

Acetonitrile).[2][3][4][5][6]

Analyze via HPLC-UV (Detection at ~270-280 nm, characteristic of benzaldehyde

derivatives).[1][2][3][4][5]

Calculate concentration against a standard curve.[1][2][3][4][5][6]

Protocol B: Recrystallization Solvent Screening
For purification of crude material.[1][2][3][5][6]

Dissolution: Place 100 mg of crude solid in a test tube.

Solvent Addition: Add hot Ethanol (boiling point ~78°C) dropwise while vortexing.

Observation:

If it dissolves in <1 mL hot but precipitates upon cooling to RT: Ideal System.[1][2][3][4][6]

If it dissolves instantly at RT: Too Soluble (Try Isopropanol or Ethanol/Water mix).[2][3][4]

[5][6]

If it does not dissolve in hot solvent: Insoluble (Try Ethyl Acetate).[2][3][4][5][6]

Anti-Solvent Method: If single-solvent recrystallization fails, dissolve in minimal DCM, then

add Hexane dropwise until turbidity persists.[1][2][4][5][6] Cool to 4°C.[1][2][3][4][5][6]

Visualization of Solubility Logic
The following diagram illustrates the decision logic for solvent selection based on the chemical

structure.
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4-Methoxy-3-(phenoxymethyl)benzaldehyde
(Lipophilic Aromatic Aldehyde)

Functional Groups:
Ether + Aldehyde

(H-Bond Acceptors)

Structural Bulk:
Bi-aryl System
(High LogP)

Water/Buffer
(Insoluble)

No H-Donors

DCM / THF / EtOAc
(Highly Soluble)

Dipole Interactions Hydrophobic Effect

Alcohols (EtOH/MeOH)
(Temp. Dependent)

Moderate Solvation

Application:
Recrystallization

Anti-solvent (with Alcohol) Primary Choice

Application:
Synthesis/Reaction

Primary Choice

Click to download full resolution via product page

Figure 1: Solubility decision matrix based on structural moieties.[1][3][4][5][6] Blue nodes

indicate the compound; Green/Yellow/Red indicate solubility levels; Black indicates application.

[1][2][3][4][5][6]

Handling & Stability
Oxidation Sensitivity: As a benzaldehyde derivative, the aldehyde group is susceptible to air

oxidation to the corresponding benzoic acid (4-methoxy-3-(phenoxymethyl)benzoic acid).[1]

[2][3][4][5][6]

Mitigation: Store under inert atmosphere (Nitrogen/Argon).[2][3][4][5][6] Solvents used for

solubility testing should be degassed.[1][2][3][4][5][6]

Schiff Base Formation: Avoid primary amines in solvent mixtures unless the intention is to

form an imine.[1][2][3][4][5][6]

Storage: Keep at 2–8°C, protected from light.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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